![molecular formula C10H14N2O2S B2684708 1-(1,1-Dioxothiolan-3-yl)-1-phenylhydrazine CAS No. 14530-12-2](/img/structure/B2684708.png)
1-(1,1-Dioxothiolan-3-yl)-1-phenylhydrazine
Overview
Description
1-(1,1-Dioxothiolan-3-yl)-1-phenylhydrazine, also known as DTPhP, is a chemical compound that has gained attention in scientific research due to its potential in various biological applications. DTPhP is a hydrazine derivative that contains a dioxothiolane ring and a phenyl group, making it a unique chemical structure.
Scientific Research Applications
1-(1,1-Dioxothiolan-3-yl)-1-phenylhydrazine has shown potential in various scientific research applications, including but not limited to:
1. Anticancer activity: this compound has been shown to inhibit the growth of cancer cells in vitro and in vivo. It induces apoptosis, cell cycle arrest, and DNA damage in cancer cells, making it a promising candidate for cancer therapy.
2. Neuroprotection: this compound has been shown to protect neurons from oxidative stress and inflammation, making it a potential therapeutic agent for neurodegenerative diseases such as Alzheimer's and Parkinson's.
3. Antibacterial activity: this compound has been shown to exhibit antibacterial activity against various pathogenic bacteria, including methicillin-resistant Staphylococcus aureus (MRSA).
Mechanism of Action
1-(1,1-Dioxothiolan-3-yl)-1-phenylhydrazine exerts its biological effects through various mechanisms, depending on the specific application. For example, in cancer cells, this compound induces apoptosis by activating the caspase pathway and inhibiting the PI3K/Akt pathway. In neuroprotection, this compound reduces oxidative stress and inflammation by activating the Nrf2/ARE pathway and inhibiting the NF-κB pathway. In antibacterial activity, this compound disrupts bacterial cell membranes and inhibits bacterial growth.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects, including:
1. Reducing oxidative stress: this compound activates antioxidant enzymes and scavenges reactive oxygen species (ROS), which reduces oxidative stress in cells.
2. Modulating inflammation: this compound inhibits the production of pro-inflammatory cytokines and chemokines, which reduces inflammation in cells.
3. Inducing apoptosis: this compound activates the caspase pathway, which leads to programmed cell death in cancer cells.
Advantages and Limitations for Lab Experiments
1-(1,1-Dioxothiolan-3-yl)-1-phenylhydrazine has several advantages and limitations for lab experiments, including:
Advantages:
1. This compound is relatively easy to synthesize and purify, making it accessible for scientific research.
2. This compound has shown promising results in various biological applications, making it a potential candidate for drug development.
3. This compound has low toxicity in vitro and in vivo, making it a safe compound for scientific research.
Limitations:
1. This compound's mechanism of action is not fully understood, which limits its potential applications.
2. This compound's efficacy and safety in humans have not been tested, which limits its potential for clinical use.
3. This compound's stability and solubility in biological systems are not well-characterized, which limits its potential for in vivo experiments.
Future Directions
1-(1,1-Dioxothiolan-3-yl)-1-phenylhydrazine has several potential future directions for scientific research, including:
1. Investigating its potential as a therapeutic agent for cancer and neurodegenerative diseases.
2. Studying its mechanism of action in more detail to understand its biological effects better.
3. Developing more stable and soluble derivatives of this compound for in vivo experiments.
4. Investigating its potential as a lead compound for drug development.
Conclusion:
This compound is a promising compound for scientific research due to its unique chemical structure and potential in various biological applications. Its synthesis method is relatively straightforward, and it has shown promising results in anticancer, neuroprotection, and antibacterial activity. However, further research is needed to fully understand its mechanism of action and potential for clinical use. This compound has several potential future directions for scientific research, including investigating its therapeutic potential and developing more stable and soluble derivatives.
properties
IUPAC Name |
1-(1,1-dioxothiolan-3-yl)-1-phenylhydrazine | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H14N2O2S/c11-12(9-4-2-1-3-5-9)10-6-7-15(13,14)8-10/h1-5,10H,6-8,11H2 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YCJGCXOUKCMHLE-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CS(=O)(=O)CC1N(C2=CC=CC=C2)N | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H14N2O2S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
226.30 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Synthesis routes and methods
Procedure details
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.